3,4-diethoxy-N-((1-isopropylpiperidin-4-yl)methyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C20H32N2O3/c1-5-24-18-8-7-17(13-19(18)25-6-2)20(23)21-14-16-9-11-22(12-10-16)15(3)4/h7-8,13,15-16H,5-6,9-12,14H2,1-4H3,(H,21,23)
• InChI Key: OBCUGHCGFXDWHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2CCN(CC2)C(C)C)OCC
• Molecular Formula: C20H32N2O3
• Molecular Weight: 348.5 g/mol
• CAS No.: 953989-43-0

Description

The compound “3,4-diethoxy-N-((1-isopropylpiperidin-4-yl)methyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a carboxamide group (CONH2) attached to a benzene ring. They have been widely used in various fields, including medicine, industry, biology, and potential drug industries.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, benzamides are typically solid at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

3,4-diethoxy-N-((1-isopropylpiperidin-4-yl)methyl)benzamide is involved in the synthesis of various chemical compounds, showing its versatility in chemical reactions. For instance, it has been used in the synthesis of analogues of known drugs to improve their systemic exposure, demonstrating its potential in drug design and pharmacokinetics. This includes the creation of compounds with altered structures to enhance drug properties such as solubility, stability, and bioavailability (Owton et al., 1995).

Pharmacological Applications

The compound has been part of studies exploring novel pharmacological agents, particularly in the context of psychotropic and neuroleptic medications. Its structure allows for the development of potent and selective agents targeting specific receptors in the brain. This is evident in research aimed at synthesizing compounds with high affinity for dopamine D-2 receptors, suggesting its potential use in developing treatments for disorders such as schizophrenia and Parkinson's disease (Högberg et al., 1990).

Molecular and Structural Analysis

Research involving this compound also focuses on its molecular and structural characterization. This includes studies on its synthesis pathways, chemical behavior under different conditions, and interactions with other molecules. Such research underpins the development of new synthetic methods and the discovery of novel compounds with specific properties, contributing to fields like material science and molecular biology (Demir et al., 2015).

Antitumor and Anti-inflammatory Properties

Some derivatives of this compound have been explored for their antitumor and anti-inflammatory properties. This research is critical in identifying new therapeutic agents that can be used in the treatment of cancer and inflammation-related diseases. By modifying the chemical structure of this compound, scientists aim to enhance its efficacy and reduce potential side effects, providing a foundation for future drug development efforts (Rivalle et al., 1983).

Mechanism of Action

Target of Action

The primary target of the compound 3,4-diethoxy-N-((1-isopropylpiperidin-4-yl)methyl)benzamide is currently unknown . It belongs to the class of organic compounds known as indolecarboxamides and derivatives . These compounds are known to interact with various receptors and have diverse biological activities .

Mode of Action

Compounds in the same class are known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives, which this compound is a part of, are known to affect various biological pathways .

Result of Action

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Future Directions

The future directions for this compound would depend on its specific properties and potential applications. Given the wide range of activities exhibited by benzamides, it could be a promising area for future research.